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Compound of Interest

Compound Name: 4-Aminobutan-2-one

Cat. No.: B1611400 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals on the safe disposal procedures for 4-Aminobutan-2-one and its associated

waste streams. The following information is intended to supplement, not replace, institutional

and local environmental health and safety (EHS) guidelines. Always consult your institution's

EHS office and adhere to federal, state, and local regulations for chemical waste disposal.[1][2]

[3][4][5]

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Aminobutan-2-one that I should be

aware of during disposal?

A1: 4-Aminobutan-2-one is considered a toxic, irritating, and corrosive substance.[6] Its

hydrochloride salt is known to cause skin and serious eye irritation.[7] Therefore, it is crucial to

handle this compound and its waste with appropriate personal protective equipment (PPE),

including gloves, goggles, and a lab coat.[6] All handling of open containers should be

conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.[6][8]

Q2: How should I collect and store 4-Aminobutan-2-one waste prior to disposal?

A2: 4-Aminobutan-2-one waste should be collected in a dedicated, properly labeled, and

sealed container.[9] The container must be made of a material compatible with the chemical.

Avoid mixing this waste with other chemical streams unless explicitly permitted by your EHS

office.[9] The waste container should be stored in a cool, dry, and well-ventilated area, away

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1611400?utm_src=pdf-interest
https://www.benchchem.com/product/b1611400?utm_src=pdf-body
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://store.apolloscientific.co.uk/storage/msds/OR304064_msds.pdf
https://www.rila.org/retail-compliance-center/regulations/hazardous-waste-regulations
https://dtsc.ca.gov/defining-hazardous-waste/
https://aksci.com/sds/W7165_SDS.pdf
https://www.benchchem.com/product/b1611400?utm_src=pdf-body
https://www.benchchem.com/product/b1611400?utm_src=pdf-body
https://www.chembk.com/en/chem/4-Aminobutan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-Aminobutan-2-one-hydrochloride
https://www.chembk.com/en/chem/4-Aminobutan-2-one
https://www.chembk.com/en/chem/4-Aminobutan-2-one
https://www.chembk.com/en/chem/4-amino-2-butano
https://www.benchchem.com/product/b1611400?utm_src=pdf-body
https://www.benchchem.com/product/b1611400?utm_src=pdf-body
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


from incompatible materials such as strong oxidizing agents and acids.[2][8] Ensure the

container is clearly labeled as "Hazardous Waste" and includes the full chemical name, "4-
Aminobutan-2-one."[9]

Q3: Can I dispose of small amounts of 4-Aminobutan-2-one waste down the drain?

A3: No. Due to its toxicity and potential environmental impact, 4-Aminobutan-2-one should not

be disposed of down the drain.[10] This practice is generally prohibited for most organic

chemicals unless specifically approved by local wastewater treatment authorities and your

institution's EHS office.[10]

Q4: What is the general procedure for disposing of 4-Aminobutan-2-one waste?

A4: The disposal of 4-Aminobutan-2-one waste must be handled by a licensed hazardous

waste disposal company. Your institution's EHS office will have established procedures for the

pickup and disposal of chemical waste.[5][11] You will need to follow their specific guidelines

for waste accumulation, labeling, and scheduling a pickup.

Q5: How do I handle a spill of 4-Aminobutan-2-one?

A5: In the event of a small spill, ensure the area is well-ventilated and you are wearing

appropriate PPE. Absorb the spill with an inert absorbent material such as vermiculite, sand, or

earth.[2] Collect the contaminated absorbent material into a sealed container for hazardous

waste disposal.[2] For larger spills, evacuate the area and contact your institution's emergency

response team or EHS office immediately.
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Issue Possible Cause Solution

Uncertainty about waste

classification

The waste stream is a mixture

containing 4-Aminobutan-2-

one.

All mixtures containing a

hazardous waste are generally

considered hazardous waste.

[9] Do not attempt to classify it

yourself. Contact your EHS

office for guidance on proper

classification and disposal.

Leaking waste container

The container material is not

compatible with 4-Aminobutan-

2-one or the container is

damaged.

If it is safe to do so, place the

leaking container into a larger,

compatible, and properly

labeled secondary

containment bin.[9]

Immediately report the leaking

container to your EHS office.

Full waste container before

scheduled pickup

Higher than expected waste

generation.

Do not overfill waste

containers; leave adequate

headspace.[12] Request an

additional waste pickup from

your EHS office.

Data Presentation
Table 1: Chemical and Physical Properties of 4-Aminobutan-2-one and its Hydrochloride Salt
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Property 4-Aminobutan-2-one
4-Aminobutan-2-one
hydrochloride

Molecular Formula C4H9NO[6][13] C4H10ClNO[7]

Molar Mass 87.12 g/mol [13] 123.58 g/mol [7]

Appearance
Colorless liquid or white

crystal[6]
Solid

Boiling Point ~219-221 °C[6] Not available

Density ~0.945 g/mL[6] Not available

Solubility
Soluble in water, alcohol, and

ether[6]
Not available

Experimental Protocols
Note: The following protocol is a general guideline for the neutralization of small quantities of 4-
Aminobutan-2-one waste for potential stabilization before disposal. This procedure should

only be carried out by trained personnel in a controlled laboratory setting and in accordance

with your institution's safety protocols. Always consult with your EHS office before attempting

any neutralization procedure.

Protocol: Neutralization of Dilute Aqueous 4-Aminobutan-2-one Waste

Preparation: Work in a chemical fume hood and wear appropriate PPE (lab coat, safety

goggles, and chemical-resistant gloves). Prepare a dilute solution of a weak acid, such as

5% acetic acid.

Cooling: Place the container with the dilute 4-Aminobutan-2-one waste in an ice bath to

control the temperature during neutralization, as the reaction may be exothermic.

Neutralization: Slowly add the dilute acetic acid solution to the 4-Aminobutan-2-one waste

while stirring continuously.

pH Monitoring: Monitor the pH of the solution using a calibrated pH meter or pH paper.

Continue adding the acid dropwise until the pH is between 6.0 and 8.0.
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Disposal of Neutralized Solution: The neutralized solution should be collected in a properly

labeled hazardous waste container for disposal through your institution's EHS office. Do not

assume the neutralized solution is safe for drain disposal.

Mandatory Visualization
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Start: 4-Aminobutan-2-one Waste Generated

Is the container empty and triple-rinsed?

Deface label and dispose of container in regular lab glass waste (check local regulations)

Yes

Collect waste in a labeled, compatible, and sealed container

No

Is there a spill?

Small Spill:
Absorb with inert material, collect in hazardous waste container

Yes (Small)

Large Spill:
Evacuate and contact EHS

Yes (Large)

Store in a cool, dry, well-ventilated area away from incompatibles

No

Arrange for pickup by licensed hazardous waste disposal service via EHS office

End of Process

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of 4-Aminobutan-2-one waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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